N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide

• IUPAC Name: 3-methyl-N-[(4-methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C12H14N4OS/c1-8-4-3-5-9(6-8)11(17)13-7-10-14-15-12(18)16(10)2/h3-6H,7H2,1-2H3,(H,13,17)(H,15,18)
• InChI Key: XZBHTISRWCZCFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC2=NNC(=S)N2C
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide is not fully understood. However, studies have shown that this compound can bind to metal ions and form stable complexes. The resulting complexes can then interact with biological molecules and modulate their functions.
Biochemical and Physiological Effects:
N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide has been shown to have different biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide has several advantages and limitations for lab experiments. One of the advantages is its ability to form stable complexes with metal ions, which makes it useful for biological studies. However, one of the limitations is its potential toxicity, which can affect the results of experiments.

Future Directions

N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide has several potential future directions. One direction is the development of new metal complexes for biological studies. Another direction is the investigation of its potential use as an anti-cancer agent. Additionally, further studies can be conducted to explore its anti-inflammatory and antioxidant properties.
In conclusion, N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide is a chemical compound that has potential applications in scientific research. It can be synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. Further studies can be conducted to explore its potential future directions.

Synthesis Methods

N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide can be synthesized using different methods. One of the methods involves the reaction of 3-methylbenzoic acid with thionyl chloride to form 3-methylbenzoyl chloride. The resulting compound is then reacted with 5-mercapto-4-methyl-1,2,4-triazole in the presence of a base to form N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide.

Scientific Research Applications

N-[(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-3-methylbenzamide has been studied for its potential applications in scientific research. This compound has been used as a ligand in the synthesis of metal complexes for biological studies. It has also been used as a fluorescent probe for the detection of metal ions in biological samples. Additionally, this compound has been studied for its potential use as an anti-cancer agent.